2,2-dimethyl-2,4-dihydro-1,3-benzodioxine-7-carboxylic acid

Specification

• CAS No.: 121925-12-0
• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 2,2-dimethyl-4H-1,3-benzodioxine-7-carboxylic acid
• Standard InChI: InChI=1S/C11H12O4/c1-11(2)14-6-8-4-3-7(10(12)13)5-9(8)15-11/h3-5H,6H2,1-2H3,(H,12,13)
• Standard InChI Key: QKOPVPVUFXTRHT-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC2=C(O1)C=C(C=C2)C(=O)O)C

Introduction

Structural and Molecular Properties

Molecular Architecture

The compound’s structure consists of a 1,3-benzodioxine ring system fused to a benzene ring. The benzodioxine core is stabilized by two methyl groups at position 2, while the carboxylic acid moiety at position 7 introduces polarity and hydrogen-bonding capability. This configuration enhances its solubility in polar solvents and its potential to interact with biological macromolecules.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	$\text{C}_{11}\text{H}_{12}\text{O}_{4}$
Molecular Weight	208.21 g/mol
CAS Number	121925-12-0
Purity	≥95%

Synthesis and Optimization

Cyclization of Catechol Derivatives

The synthesis of 2,2-dimethyl-2,4-dihydro-1,3-benzodioxine-7-carboxylic acid typically begins with the cyclization of catechol (1,2-dihydroxybenzene) and acetone in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. This reaction forms the benzodioxine ring via a Friedel-Crafts alkylation mechanism. Subsequent oxidation of intermediate aldehydes or ketones introduces the carboxylic acid group.

Key Reaction Steps:

• Cyclization:
  $\text{Catechol} + \text{Acetone} \xrightarrow{\text{H}^+} \text{2,2-Dimethyl-2,4-dihydro-1,3-benzodioxine}$

• Oxidation:
  Intermediate aldehydes are oxidized using potassium permanganate ($\text{KMnO}_4$) in aqueous medium to yield the carboxylic acid derivative.

Table 2: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield
Cyclization	H₂SO₄, 80°C, 6h	75%
Oxidation	KMnO₄, H₂O, 90°C, 2h	90%

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR analysis (D₂O) reveals distinct signals corresponding to the methyl groups ($\delta \, 1.45 \, \text{ppm}$), benzodioxine protons ($\delta \, 4.28 \, \text{ppm}$), and aromatic protons ($\delta \, 7.2–7.66 \, \text{ppm}$). The carboxylic acid proton is typically absent due to exchange broadening in protic solvents.

Infrared (IR) Spectroscopy

IR spectra show characteristic absorptions for the carboxylic acid group ($\nu_{\text{C=O}} \, 1700–1720 \, \text{cm}^{-1}$) and ether linkages ($\nu_{\text{C-O-C}} \, 1250–1270 \, \text{cm}^{-1}$).

Mass Spectrometry (MS)

Electrospray ionization (ESI-MS) confirms the molecular ion peak at $m/z \, 208.21 \, [\text{M}+\text{H}]^+$, consistent with the molecular formula.

Biological Activity and Mechanistic Insights

Antimicrobial and Anti-Inflammatory Properties

Structural analogs of this compound exhibit moderate antibacterial activity against Gram-positive strains (e.g., Staphylococcus aureus) and anti-inflammatory effects via COX-2 inhibition. These properties are attributed to the compound’s ability to disrupt microbial cell membranes and modulate prostaglandin synthesis.

Applications in Medicinal Chemistry

Prodrug Development

The carboxylic acid moiety serves as a handle for esterification, enabling the synthesis of prodrugs with enhanced bioavailability. For instance, methyl or ethyl esters of this compound show improved membrane permeability, which is critical for oral administration.

Metal Complexation

The compound acts as a bidentate ligand, forming stable complexes with transition metals such as copper(II) and zinc(II). These complexes have been explored for their antioxidant and anticancer properties, leveraging the metal’s redox activity to generate reactive oxygen species (ROS) in tumor cells.

Future Research Directions

• Pharmacokinetic Studies:
  Detailed investigations into absorption, distribution, metabolism, and excretion (ADME) are needed to evaluate its therapeutic potential.

• Structure-Activity Relationships (SAR):
  Modifying the methyl substituents or introducing halogen atoms could optimize bioactivity and selectivity.

• Targeted Drug Delivery: Conjugation with nanoparticles or liposomes may enhance tissue-specific delivery and reduce off-target effects.